Cas no 93805-50-6 (carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1))

carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1) structure
93805-50-6 structure
Product Name:carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1)
CAS No:93805-50-6
MF:C8H18N2O3
MW:190.240122318268
CID:1981608
PubChem ID:44146212
Update Time:2025-04-21

carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1)
    • carbonic acid
    • 4-methylcyclohexane-1,3-diamine
    • carbonic acid,4-methylcyclohexane-1,3-diamine
    • Carbonic acid--4-methylcyclohexane-1,3-diamine (1/1)
    • EINECS 298-533-9
    • DTXSID80917788
    • 93805-50-6
    • NS00092425
    • Inchi: 1S/C7H16N2.CH2O3/c1-5-2-3-6(8)4-7(5)9;2-1(3)4/h5-7H,2-4,8-9H2,1H3;(H2,2,3,4)
    • InChI Key: VFRAUIJMZNIMHY-UHFFFAOYSA-N
    • SMILES: OC(=O)O.NC1CC(CCC1C)N

Computed Properties

  • Exact Mass: 190.132
  • Monoisotopic Mass: 190.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2

Experimental Properties

  • Boiling Point: 377.5°C at 760 mmHg
  • Flash Point: 182.1°C
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